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Compound of Interest

Compound Name: Selenium diethyldithiocarbamate

Cat. No.: B092866 Get Quote

An In-depth Technical Guide to Selenium
Diethyldithiocarbamate
For Researchers, Scientists, and Drug Development Professionals

Introduction
Selenium diethyldithiocarbamate is an organoselenium compound that incorporates a

selenium atom into a dithiocarbamate structure. Dithiocarbamates are a class of organosulfur

compounds with a wide range of applications, from agriculture to medicine.[1][2] The inclusion

of selenium, an essential trace element with known antioxidant and cytotoxic properties,

creates a molecule of significant interest for further investigation.[3][4] This technical guide

provides a comprehensive overview of the chemical properties, synthesis, analytical methods,

and biological activities of Selenium diethyldithiocarbamate, tailored for researchers and

professionals in drug development.

Core Data
Chemical and Physical Properties
Selenium diethyldithiocarbamate is characterized by the following identifiers and properties.
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Property Value Source

CAS Number 136-92-5 PubChem[5]

Molecular Formula C10H20N2S4Se PubChem[5]

Molecular Weight 375.5 g/mol PubChem[5]

IUPAC Name

diethylcarbamothioylsulfanylsel

anyl N,N-

diethylcarbamodithioate

PubChem[5]

Synonyms

Selenium bis(N,N-

diethyldithiocarbamate), Ethyl

selenac

PubChem[5]

Experimental Protocols
Synthesis of Selenium Dithiocarbamates
A general method for the synthesis of selenium dithiocarbamates involves the reaction of

elemental selenium with a thiuram disulfide.[1]

Materials:

Selenium metal (powder)

Tetraethylthiuram disulfide

Toluene or Tetrahydrofuran (THF)

Diethyl ether

Celite

Procedure:

A mixture of selenium metal (1 mmol) and tetraethylthiuram disulfide (2.0 mmol) in 40 cm³ of

toluene or THF is refluxed for 10 hours.[1]
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The reaction mixture is then filtered through Celite to remove any unreacted selenium metal.

[1]

The resulting solution is reduced to approximately one-quarter of its original volume by

evaporation under reduced pressure.[1]

The solution is cooled to induce precipitation of the solid product.[1]

The solid is collected by filtration, washed with diethyl ether, and dried under a vacuum.[1]

Analytical Determination of Selenium
Diethyldithiocarbamate
1. Atomic Absorption Spectrophotometry for Selenium Content

This method is suitable for the differential determination of selenium(IV) and selenium(VI) and

can be adapted for the analysis of selenium in complexes like Selenium
diethyldithiocarbamate.[6]

Materials:

Sodium diethyldithiocarbamate

Carbon tetrachloride

EDTA (for masking interfering metal ions)

Atomic absorption spectrophotometer with a carbon-tube atomizer

Procedure:

An aqueous sample containing the selenium compound is prepared.

Selective extraction of selenium(IV) is performed using sodium diethyldithiocarbamate and

carbon tetrachloride.[6]

The aqueous phase to organic solvent volume ratio should be maintained at 5.[6]
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A 20 µL aliquot of the organic extract is injected into the carbon tube of the atomic absorption

spectrophotometer.[6]

The selenium content is determined by measuring the absorption. The sensitivity for

selenium is approximately 0.4 ng/ml for 1% absorption.[6]

Interference from other metal ions can be minimized by the addition of EDTA as a masking

agent.[6]

2. Gas Chromatography-Mass Spectrometry (GC-MS) for Dithiocarbamate Analysis

This method involves the acidic hydrolysis of dithiocarbamates to carbon disulfide (CS₂), which

is then quantified.

Materials:

Tin(II) chloride

Concentrated Hydrochloric acid

Iso-octane

TRACE GC Ultra™ gas chromatograph with a Triplus™ RSH liquid autosampler

ITQ™ 900 ion trap mass spectrometer

Procedure:

A known amount of the sample is subjected to acid hydrolysis with a tin(II)

chloride/hydrochloric acid reagent to liberate carbon disulfide.[7]

The liberated CS₂ is partitioned into an organic solvent, such as iso-octane.[8]

The iso-octane phase is then injected into the GC-MS system for quantification of CS₂.[7][8]

Calibration is performed using standard solutions of CS₂ in iso-octane.[7]

Biological Activity and Toxicological Profile
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Selenium diethyldithiocarbamate is recognized for its use as a fungicide and vulcanizing

agent.[9] However, its biological activities extend further, presenting a complex toxicological

and pharmacological profile.

Aspect Description Source

Fungicidal Activity Used to control fungal growth. [9]

Endocrine Disruption

Identified as a potential

endocrine-disrupting

compound.

PubChem[5]

Carcinogenicity

There is some evidence

suggesting the carcinogenicity

of ethyl selenac (selenium

diethyldithiocarbamate).

[10]

Enzyme Inhibition

Diethyldithiocarbamate, a

related compound, is known to

inhibit superoxide dismutase. It

has also been shown to inhibit

selenium-dependent

glutathione peroxidase in vivo.

[11]

Antioxidant Properties

Diethyldithiocarbamate has

demonstrated antioxidative

effects, contributing to the

inhibition of selenite-induced

lens opacification.[12][13]

Signaling Pathways and Mechanisms of Action
The biological effects of selenium diethyldithiocarbamate and related compounds are

mediated through various signaling pathways.

Antioxidant and Pro-oxidant Activities
Diethyldithiocarbamate (DDC), a key structural component, can act as both an antioxidant and

a pro-oxidant. It can inhibit superoxide dismutase (SOD), leading to an accumulation of
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superoxide radicals.[11] These radicals can inactivate selenium-dependent glutathione

peroxidase.[11] Conversely, DDC also possesses peroxidase-like activity, using glutathione to

reduce hydrogen peroxide.[14] This dual role suggests that its effect is highly dependent on the

cellular context and concentration.
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Caption: Dual antioxidant and pro-oxidant roles of diethyldithiocarbamate.

Inhibition of NF-κB Signaling Pathway
Diethyldithiocarbamate has been shown to suppress the NF-κB dependent metastatic pathway

in cholangiocarcinoma cells.[15] This suggests a potential anti-cancer mechanism by inhibiting

key processes in tumor progression, such as cell migration and adhesion.[15]
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Caption: Inhibition of the NF-κB metastatic pathway by diethyldithiocarbamate.

ROS/PARP-1/TRPM2 Signaling Pathway in Cardiotoxicity
Selenium, as a component of this molecule, is known to modulate oxidative stress. In the

context of cardiotoxicity induced by agents like cadmium, selenium can protect cardiac tissue

by inhibiting oxidative stress and the ROS/PARP-1/TRPM2 signaling pathway, which is

involved in apoptosis and cell death.[16]
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Caption: Protective role of selenium in cardiotoxicity via the ROS/PARP-1/TRPM2 pathway.

Conclusion
Selenium diethyldithiocarbamate is a multifaceted compound with established applications

and significant potential for further research and development. Its unique combination of a

dithiocarbamate scaffold and a selenium atom results in a complex profile of biological

activities, including fungicidal, potential endocrine-disrupting, and anti-cancer properties. The

detailed experimental protocols and an understanding of the involved signaling pathways

provided in this guide offer a solid foundation for scientists and researchers to explore the
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therapeutic and toxicological dimensions of this intriguing molecule. Further investigation is

warranted to fully elucidate its mechanisms of action and to explore its potential in drug

discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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